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Compound of Interest

Compound Name:
1-(2-Chloro-4-

nitrobenzoyl)piperidine

CAS No.: 331270-56-5

Cat. No.: B401125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(2-Chloro-4-
nitrobenzoyl)piperidine, a compound of interest in medicinal chemistry and synthetic organic

chemistry. Due to its potential as a novel chemical entity, this document outlines its synthesis,

predicted physicochemical properties, potential applications based on related structures, and

essential safety protocols. As a specific CAS number for this compound is not readily available

in public databases, this guide focuses on its synthesis from known precursors.

Compound Identification and Structure
While a dedicated CAS number for 1-(2-Chloro-4-nitrobenzoyl)piperidine is not prominently

listed in major chemical databases, its identity is defined by its chemical structure. It is an

amide formed from the reaction of 2-chloro-4-nitrobenzoyl chloride and piperidine.

Synonyms:

(2-Chloro-4-nitrophenyl)(piperidin-1-yl)methanone
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Chemical Structure:

Caption: Chemical structure of 1-(2-Chloro-4-nitrobenzoyl)piperidine.

Synthesis of 1-(2-Chloro-4-nitrobenzoyl)piperidine
The most direct and common method for the synthesis of 1-(2-Chloro-4-
nitrobenzoyl)piperidine is the N-acylation of piperidine with 2-chloro-4-nitrobenzoyl chloride.

This reaction is a classic example of nucleophilic acyl substitution.

Reaction Principle
The lone pair of electrons on the nitrogen atom of piperidine acts as a nucleophile, attacking

the electrophilic carbonyl carbon of the 2-chloro-4-nitrobenzoyl chloride. This is followed by the

elimination of the chloride ion, a good leaving group, resulting in the formation of the stable

amide bond. An acid scavenger, typically a tertiary amine like triethylamine or pyridine, is used

to neutralize the hydrochloric acid byproduct.[1]

Proposed Synthetic Workflow
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Reaction Setup

Acylation Reaction

Work-up and Purification

Characterization

Dissolve Piperidine and Triethylamine
in Anhydrous Dichloromethane

Cool to 0°C in an Ice Bath

Slowly Add Acyl Chloride Solution
to the Piperidine Mixture

Dissolve 2-Chloro-4-nitrobenzoyl Chloride
in Anhydrous Dichloromethane

Allow to Warm to Room Temperature
and Stir for 2-4 hours

Quench with Water and Separate Layers

Wash Organic Layer with Dilute HCl,
Saturated NaHCO3, and Brine

Dry Organic Layer over Anhydrous Na2SO4

Concentrate under Reduced Pressure

Purify by Column Chromatography
or Recrystallization

Obtain NMR (1H, 13C) and
Mass Spectrometry Data

Determine Melting Point and Purity (HPLC)

Click to download full resolution via product page
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Caption: Proposed workflow for the synthesis and characterization of 1-(2-Chloro-4-
nitrobenzoyl)piperidine.

Detailed Experimental Protocol
Materials:

2-Chloro-4-nitrobenzoyl chloride (CAS: 7073-36-1)

Piperidine

Triethylamine (or another suitable base)

Anhydrous Dichloromethane (DCM)

Hydrochloric acid (1M solution)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

In a round-bottom flask, dissolve piperidine (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous

DCM.

Cool the mixture to 0°C in an ice bath with stirring.

In a separate flask, dissolve 2-chloro-4-nitrobenzoyl chloride (1.0 eq.) in anhydrous DCM.

Add the 2-chloro-4-nitrobenzoyl chloride solution dropwise to the piperidine solution at 0°C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, quench by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1M HCl, saturated NaHCO3 solution, and brine.

Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by recrystallization from

a suitable solvent system (e.g., ethanol/water).

Physicochemical Properties (Predicted)
Property Predicted Value

Molecular Formula C₁₂H₁₃ClN₂O₃

Molecular Weight 268.70 g/mol

Appearance Likely a solid at room temperature

Solubility

Expected to be soluble in common organic

solvents like DCM, chloroform, and ethyl

acetate; sparingly soluble in water.

Melting Point
Expected to be a crystalline solid with a defined

melting point.

Potential Applications in Research and Drug
Development
The piperidine moiety is a privileged scaffold in medicinal chemistry, present in a wide range of

clinically approved drugs.[2][3] The benzoylpiperidine fragment is also a significant

pharmacophore in many bioactive compounds.[4][5] The introduction of a 2-chloro-4-
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nitrobenzoyl group to the piperidine ring creates a molecule with potential for further chemical

modification and biological activity.

CNS-acting agents: Many piperidine derivatives exhibit activity as antipsychotics, analgesics,

and treatments for neurodegenerative diseases like Alzheimer's.[2][6] The benzoylpiperidine

core is a key feature in some serotoninergic and dopaminergic receptor ligands.[4]

Anticancer agents: Substituted benzoylpiperidines have been investigated as inhibitors of

enzymes involved in cancer progression, such as monoacylglycerol lipase (MAGL).[2][4]

Synthetic building block: The nitro group on the aromatic ring can be reduced to an amine,

providing a handle for further functionalization. This allows for the creation of a library of

related compounds for structure-activity relationship (SAR) studies.

Analytical Characterization
To confirm the identity and purity of the synthesized 1-(2-Chloro-4-nitrobenzoyl)piperidine, a

combination of analytical techniques should be employed:[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the

chemical structure by showing the expected signals for the aromatic, piperidine, and

carbonyl groups with appropriate chemical shifts and coupling constants.

Mass Spectrometry (MS): This will determine the molecular weight of the compound and can

provide information about its fragmentation pattern, further confirming the structure.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

final compound.

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for

the amide carbonyl (C=O) and the nitro (NO₂) groups.

Elemental Analysis: This technique determines the percentage composition of carbon,

hydrogen, nitrogen, and chlorine, which should match the calculated values for the molecular

formula.

Safety and Handling
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Precautionary measures are essential when handling the reagents for this synthesis.

2-Chloro-4-nitrobenzoyl chloride: This is a corrosive and moisture-sensitive compound. It

should be handled in a fume hood, and personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, must be worn.[9] Avoid inhalation of its vapors.

Piperidine: Piperidine is a flammable and toxic liquid.[10] It should also be handled in a fume

hood with appropriate PPE.

Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. Use in a

well-ventilated area, preferably a fume hood.

General Precautions: Always wash hands thoroughly after handling chemicals.[11][12]

Ensure that an eyewash station and safety shower are readily accessible.[11]

Conclusion
1-(2-Chloro-4-nitrobenzoyl)piperidine is a molecule with significant potential for applications

in medicinal chemistry and as a synthetic intermediate. While not readily available

commercially, its synthesis via N-acylation is straightforward. This guide provides a

foundational framework for its preparation, characterization, and safe handling, enabling

researchers to explore its properties and potential applications further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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